Cas no 65538-27-4 (phenylacetic-d7 acid)

• Product Name: phenylacetic-d7 acid
• CAS No: 65538-27-4
• MF: C₈H₈O₂
• MW: 143.191054344177
• CID: 962044
• PubChem ID: 12198008
• Update Time: 2025-04-19

phenylacetic-d7 acid Chemical and Physical Properties

Names and Identifiers

• phenylacetic-d7 acid
• Phenylacetic Acid-d7
• DTXSID70480052
• Phenylacetic-d7 acid, 98 atom % D
• 65538-27-4
• 2,2-dideuterio-2-(2,3,4,5,6-pentadeuteriophenyl)acetic acid

• Inchi： 1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i1D,2D,3D,4D,5D,6D2
• InChI Key： WLJVXDMOQOGPHL-XZJKGWKKSA-N
• SMILES： OC(C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 143.096366715g/mol
• Monoisotopic Mass: 143.096366715g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.137 g/mL at 25 °C
• Melting Point: 77-79 °C(lit.)
• Boiling Point: 265 °C(lit.)
• Solubility: Not available

phenylacetic-d7 acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives